Cas no 104767-38-6 (6-Aminopyridine-2,4-diol)

6-Aminopyridine-2,4-diol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a pyridine backbone. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual functionality allows for selective modifications, enabling applications in the development of bioactive molecules, ligands, and coordination complexes. The compound exhibits good solubility in polar solvents, facilitating its use in aqueous or organic reaction systems. Its stability under controlled conditions ensures consistent performance in synthetic workflows. Researchers value 6-Aminopyridine-2,4-diol for its versatility in constructing nitrogen-containing heterocycles, contributing to advancements in medicinal chemistry and material science.
6-Aminopyridine-2,4-diol structure
6-Aminopyridine-2,4-diol structure
Product name:6-Aminopyridine-2,4-diol
CAS No:104767-38-6
MF:C5H6N2O2
MW:126.113340854645
CID:856164
PubChem ID:54722200

6-Aminopyridine-2,4-diol Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-4-hydroxypyridin-2(1H)-one
    • 2(1H)-Pyridinone,6-amino-4-hydroxy-
    • 6-amino-4-hydroxy-1H-pyridin-2-one
    • 6-AMino-4-hydroxy-2(1H)-pyridinone
    • 2(1H)-Pyridinone,6-amino-4-hydroxy-(9CI)
    • 2-Amino-4,6-dihydroxypyridine
    • 2-amino-6-hydroxy-1H-pyridin-4-one
    • 104767-38-6
    • G45895
    • SCHEMBL7697864
    • SB54499
    • EN300-311397
    • AKOS006286223
    • DTXSID10716266
    • CS-0215928
    • 6-AMINOPYRIDINE-2,4-DIOL
    • 6-Aminopyridine-2,4-diol
    • MDL: MFCD11113391
    • Inchi: InChI=1S/C5H6N2O2/c6-4-1-3(8)2-5(9)7-4/h1-2H,(H4,6,7,8,9)
    • InChI Key: SZUCEELDVBQJFA-UHFFFAOYSA-N
    • SMILES: C1=C(C=C(NC1=N)O)O

Computed Properties

  • Exact Mass: 126.042927438g/mol
  • Monoisotopic Mass: 126.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 75.4Ų

6-Aminopyridine-2,4-diol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-311397-0.1g
6-aminopyridine-2,4-diol
104767-38-6 95%
0.1g
$136.0 2023-02-25
Enamine
EN300-311397-1.0g
6-aminopyridine-2,4-diol
104767-38-6 95%
1g
$0.0 2023-06-07
Enamine
EN300-311397-2.5g
6-aminopyridine-2,4-diol
104767-38-6 95%
2.5g
$949.0 2023-02-25
Enamine
EN300-311397-0.05g
6-aminopyridine-2,4-diol
104767-38-6 95%
0.05g
$91.0 2023-02-25
A2B Chem LLC
AE29386-500mg
6-Amino-4-hydroxypyridin-2(1H)-one
104767-38-6 95%
500mg
$418.00 2024-04-20
1PlusChem
1P0097XM-1g
2(1H)-Pyridinone,6-amino-4-hydroxy-(9CI)
104767-38-6 95%
1g
$662.00 2023-12-26
1PlusChem
1P0097XM-250mg
2(1H)-Pyridinone,6-amino-4-hydroxy-(9CI)
104767-38-6 95%
250mg
$293.00 2023-12-26
1PlusChem
1P0097XM-5g
2(1H)-Pyridinone,6-amino-4-hydroxy-(9CI)
104767-38-6 95%
5g
$1800.00 2023-12-26
1PlusChem
1P0097XM-10g
2(1H)-Pyridinone,6-amino-4-hydroxy-(9CI)
104767-38-6 95%
10g
$2639.00 2023-12-26
A2B Chem LLC
AE29386-250mg
6-Amino-4-hydroxypyridin-2(1H)-one
104767-38-6 95%
250mg
$240.00 2024-04-20

Additional information on 6-Aminopyridine-2,4-diol

Recent Advances in the Study of 6-Aminopyridine-2,4-diol (CAS: 104767-38-6): A Comprehensive Research Brief

6-Aminopyridine-2,4-diol (CAS: 104767-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its aminopyridine core and diol functional groups, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have highlighted the role of 6-Aminopyridine-2,4-diol as a key intermediate in the synthesis of novel bioactive molecules. Its structural versatility allows for modifications that can lead to the development of compounds with enhanced pharmacological profiles. For instance, researchers have successfully utilized this compound in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The ability of 6-Aminopyridine-2,4-diol to act as a scaffold for further functionalization has made it a valuable tool in medicinal chemistry.

In addition to its synthetic utility, 6-Aminopyridine-2,4-diol has demonstrated promising biological activity in preclinical studies. Investigations into its mechanism of action have revealed that it can modulate specific enzymatic pathways, particularly those involved in oxidative stress and inflammation. These findings suggest potential applications in neurodegenerative diseases and autoimmune disorders, where oxidative stress plays a pivotal role. Furthermore, its low toxicity profile in preliminary toxicity studies makes it a candidate for further development as a therapeutic agent.

The latest research has also focused on optimizing the synthesis of 6-Aminopyridine-2,4-diol to improve yield and purity. Advanced catalytic methods and green chemistry approaches have been employed to streamline its production, making it more accessible for large-scale applications. These advancements are crucial for ensuring the compound's availability for further pharmacological testing and potential commercialization.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetics and pharmacodynamics. Ongoing studies are aimed at addressing these gaps, with a particular focus on its bioavailability and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Aminopyridine-2,4-diol (CAS: 104767-38-6) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential in drug discovery and development. Continued research and innovation in this area are likely to yield further insights into its therapeutic applications, paving the way for new treatments for a range of diseases.

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